Cas no 2172209-96-8 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• CAS No: 2172209-96-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5978892
• PubChem ID: 165546061
• Update Time: 2025-05-20

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid
• 2172209-96-8
• EN300-1490900

• Inchi： 1S/C26H32N2O5/c1-3-8-18(15-25(30)31)28-24(29)14-13-17(2)27-26(32)33-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,17-18,23H,3,8,13-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： OOKRNSUUHWPERX-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(NC(CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid

Comprehensive Overview of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid (CAS No. 2172209-96-8)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid (CAS No. 2172209-96-8) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a hexanoic acid backbone with an Fmoc-protected amine, making it a critical building block for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently employ this molecule due to its stability and compatibility with standard peptide coupling reagents.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in drug discovery and biotechnology. The compound’s CAS No. 2172209-96-8 is often searched alongside terms like "Fmoc-amino acid applications" or "peptide linker molecules", reflecting its relevance in targeted drug delivery systems and proteomics research. Its unique structure allows for efficient post-translational modifications, a hot topic in precision medicine.

The Fmoc group in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid serves as a temporary protecting group, which can be cleaved under mild basic conditions. This property is particularly valuable in automated peptide synthesizers, where high-yield reactions and minimal side products are essential. Additionally, the compound’s carboxylic acid terminus enables further functionalization, aligning with the growing interest in multifunctional biomaterials.

From an SEO perspective, this compound is often associated with queries such as "Fmoc-AA derivatives for SPPS" or "CAS 2172209-96-8 solubility data". Researchers also explore its role in antibody-drug conjugates (ADCs), a trending area in oncology therapeutics. The hexanoic acid spacer in its structure contributes to improved solubility and bioavailability, addressing common challenges in peptide-based drug design.

Quality control of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid typically involves HPLC and mass spectrometry to ensure purity, a critical factor for GMP-compliant production. As the biopharmaceutical industry expands, this compound’s versatility positions it as a key player in next-generation therapeutics, including personalized vaccines and immune-modulating peptides.

In summary, CAS No. 2172209-96-8 represents a fusion of organic chemistry and biomedical innovation. Its applications span from academic research to industrial-scale peptide manufacturing, underscoring its importance in modern life sciences. For those seeking detailed synthetic protocols or structure-activity relationships, this compound offers a robust platform for exploration.